![molecular formula C8H9N5 B2426772 1H-1,2,4-Triazol-5-amine, 3-(4-aminophenyl)- CAS No. 2137783-73-2](/img/structure/B2426772.png)
1H-1,2,4-Triazol-5-amine, 3-(4-aminophenyl)-
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Overview
Description
“1H-1,2,4-Triazol-5-amine, 3-(4-aminophenyl)-” is a heterocyclic organic compound. It is a type of triazole, which is a class of five-membered ring compounds with three nitrogen atoms and two carbon atoms in the ring . Triazoles are known for their wide range of biological activities and are used in various fields such as pharmaceutical chemistry, agrochemistry, and material sciences .
Synthesis Analysis
The synthesis of triazoles can be achieved through several methods. One approach involves the use of starting materials like succinic anhydride, aminoguanidine hydrochloride, and a variety of amines . The choice of the pathway and sequence of the introduction of reagents to the reaction depends on the amine nucleophilicity . Another method involves the use of thiourea, dimethyl sulfate, and hydrazides under mild conditions .Molecular Structure Analysis
The molecular structure of “1H-1,2,4-Triazol-5-amine, 3-(4-aminophenyl)-” can be represented by the InChI string:InChI=1S/C4H8N4/c1-2-8-4(5)6-3-7-8/h3H,2H2,1H3,(H2,5,6,7)
. This indicates that the compound has a molecular weight of 112.1331 . Chemical Reactions Analysis
Triazoles can participate in a variety of chemical reactions. For instance, they can undergo annular prototropic tautomerism, a process studied using NMR spectroscopy and X-ray crystallography . They can also form a new family of nitrogen-rich energetic salts when reacted with certain compounds .Physical And Chemical Properties Analysis
Triazoles are generally soluble in water, methanol, ethanol, and chloroform, and sparingly soluble in ethyl acetate . They are insoluble in ether and acetone . Aqueous solutions of triazoles are neutral .Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(4-aminophenyl)-1H-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5/c9-6-3-1-5(2-4-6)7-11-8(10)13-12-7/h1-4H,9H2,(H3,10,11,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYFZEHFKXDDOGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NN2)N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-1,2,4-Triazol-5-amine, 3-(4-aminophenyl)- |
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